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Compound of Interest

Compound Name: Tyrphostin 47

Cat. No.: B038317

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,
and handling of Tyrphostin 47 stock solutions using dimethyl sulfoxide (DMSO). Adherence to
these guidelines is crucial for ensuring the compound's stability and the reproducibility of
experimental results.

Tyrphostin 47, also known as AG-213 or RG-50864, is a potent inhibitor of the epidermal
growth factor receptor (EGFR) kinase activity.[1][2] It is widely used in cell biology and cancer
research to investigate the role of tyrosine kinases in signal transduction pathways.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Tyrphostin 47.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b038317?utm_src=pdf-interest
https://www.benchchem.com/product/b038317?utm_src=pdf-body
https://www.benchchem.com/product/b038317?utm_src=pdf-body
https://www.medkoo.com/products/21018
https://www.scbt.com/p/tyrphostin-47-122520-86-9
https://www.medkoo.com/products/21018
https://www.benchchem.com/product/b038317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C10HsN202S [1]
Molecular Weight 220.25 g/mol [1][2]
CAS Number 118409-60-2 [1]
Appearance Solid powder [1]
Solubility in DMSO 50 mg/mL
ICso for EGFR Kinase 2.4 uM [1]
Storage (Powder) -20°C for long term (months to o

years)

-20°C for 1-3 months; -80°C
Storage (DMSO Stock) [3]
for =6 months

Experimental Protocols
Materials

o Tyrphostin 47 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or vials

Calibrated pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Protocol 1: Preparation of a 50 mM Tyrphostin 47 Stock
Solution in DMSO

This protocol describes the preparation of a 50 mM stock solution, a common concentration for
in vitro experiments.
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» Pre-weighing Preparation: Before opening, allow the vial of Tyrphostin 47 powder to reach
room temperature to prevent moisture condensation.

» Weighing: In a sterile microcentrifuge tube, carefully weigh out the desired amount of
Tyrphostin 47 powder. To prepare 1 mL of a 50 mM stock solution, weigh out 11.01 mg of
Tyrphostin 47.

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.050 mol/L = 0.00005 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00005 mol x 220.25 g/mol = 0.01101 g =11.01 mg

e Dissolving: Add the appropriate volume of anhydrous, high-purity DMSO to the powder. For
11.01 mg of Tyrphostin 47, add 1 mL of DMSO.

» Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely
dissolved. The solution should be clear and orange. Gentle warming in a 37°C water bath
can aid in dissolution if necessary.[4]

» Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in
sterile, amber-colored microcentrifuge tubes to minimize freeze-thaw cycles and protect from
light.[3][5]

o For short-term storage (1-3 months), store aliquots at -20°C.[3]

o For long-term storage (6 months or longer), store aliquots at -80°C.[3]

Protocol 2: Dilution of Tyrphostin 47 Stock Solution for
Cell Culture Experiments

e Thawing: Thaw a single aliquot of the Tyrphostin 47 DMSO stock solution at room
temperature.
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» Working Solution Preparation: Prepare the final working concentration by diluting the stock
solution in your cell culture medium. For example, to prepare a 50 uM working solution from
a 50 mM stock, a 1:1000 dilution is required (e.g., add 1 L of the 50 mM stock to 999 pL of
cell culture medium).

e Important Considerations:

o To avoid precipitation, add the DMSO stock solution dropwise to the cell culture medium
while gently vortexing.[6]

o The final concentration of DMSO in the cell culture medium should typically be kept below
0.5% to avoid solvent-induced cytotoxicity.[6] For sensitive cell lines, a final DMSO
concentration of < 0.1% is recommended.[6]

o Always include a vehicle control in your experiments, which consists of the same final
concentration of DMSO used in the experimental conditions.[6]

Mandatory Visualizations
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Workflow for Preparing Tyrphostin 47 Stock Solution
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Caption: Workflow for preparing Tyrphostin 47 stock solution.
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Tyrphostin 47 Inhibition of EGFR Signaling
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Caption: Tyrphostin 47 inhibits EGFR autophosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing Tyrphostin 47 Stock Solution in DMSO:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038317#preparing-tyrphostin-47-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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